Cas no 149105-10-2 (4'-Methoxy-3'-(trifluoromethyl)acetophenone)

4'-Methoxy-3'-(trifluoromethyl)acetophenone is a fluorinated aromatic ketone featuring a methoxy group at the para position and a trifluoromethyl group at the meta position relative to the acetyl moiety. This compound is valued for its unique electronic and steric properties, making it a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the methoxy substituent can influence reactivity in electrophilic aromatic substitution or metal-catalyzed coupling reactions. Its well-defined structure allows for precise modifications in drug discovery and material science. High purity grades ensure reproducibility in research and industrial processes.
4'-Methoxy-3'-(trifluoromethyl)acetophenone structure
149105-10-2 structure
Product Name:4'-Methoxy-3'-(trifluoromethyl)acetophenone
CAS No:149105-10-2
MF:C10H9F3O2
MW:218.172473669052
MDL:MFCD01091010
CID:100315
PubChem ID:2775290
Update Time:2025-06-17

4'-Methoxy-3'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methoxy-3-(trifluoromethyl)phenyl)ethanone
    • 4-Methoxy-3-(Trifluoromethyl)Acetophenone
    • 1-[4-methoxy-3-(trifluoromethyl)phenyl]ethanone
    • 4'-Methoxy-3'-(trifluoromethyl)acetophenone
    • Ethanone,1-[4-methoxy-3-(trifluoromethyl)phenyl]-
    • 1-[4-Methoxy-3-(trifluoromethyl)phenyl]ethan-1-one
    • ACMC-1BWZB
    • SureCN79042
    • 1-(3-(TRIFLUOROMETHYL)-4-METHOXYPHENYL)ETHANONE
    • 1-[4-Methoxy-3-(trifluoromethyl)phenyl]ethan-1-one, 5-Acetyl-2-methoxybenzotrifluoride, 4-Acetyl-2-(trifluoromethyl)anisole
    • MFCD01091010
    • DTXSID40379500
    • AKOS005257602
    • 4'-methoxy-3'-trifluoromethylacetophenone
    • SCHEMBL79042
    • 4/'-METHOXY-3/'-(TRIFLUOROMETHYL)ACETOPHENONE
    • A19718
    • Ethanone, 1-[4-methoxy-3-(trifluoromethyl)phenyl]-
    • CS-0155120
    • FT-0643427
    • EN300-1929515
    • FS-2088
    • 149105-10-2
    • 4'-Methoxy-3'-(trifluoromethyl)acetophenone 98+%
    • 5-Acetyl-2-methoxybenzotrifluoride;
    • DB-042968
    • MDL： MFCD01091010
    • Inchi： 1S/C10H9F3O2/c1-6(14)7-3-4-9(15-2)8(5-7)10(11,12)13/h3-5H,1-2H3
    • InChI Key： ABUSWLOUSQWWLA-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C(C)=O)C=CC=1OC)(F)F

Computed Properties

  • Exact Mass: 218.05500
  • Monoisotopic Mass: 218.05546401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.222±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 259.2±40.0 ºC (760 Torr),
  • Flash Point: 107.3±22.2 ºC,
  • Solubility: Very slightly soluble (0.35 g/l) (25 º C),
  • PSA: 26.30000
  • LogP: 2.91660

4'-Methoxy-3'-(trifluoromethyl)acetophenone Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

4'-Methoxy-3'-(trifluoromethyl)acetophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

4'-Methoxy-3'-(trifluoromethyl)acetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YM572-5g
4'-Methoxy-3'-(trifluoromethyl)acetophenone
 149105-10-2 98%
5g
 1140.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YM572-200mg
4'-Methoxy-3'-(trifluoromethyl)acetophenone
 149105-10-2 98%
200mg
 111.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YM572-1g
4'-Methoxy-3'-(trifluoromethyl)acetophenone
 149105-10-2 98%
1g
 264.0CNY 2021-07-10
Fluorochem
033763-5g
4'-Methoxy-3'-(trifluoromethyl)acetophenone
 149105-10-2 99%
5g
 ￡71.00 2022-03-01
Fluorochem
033763-25g
4'-Methoxy-3'-(trifluoromethyl)acetophenone
 149105-10-2 99%
25g
 ￡308.00 2022-03-01
Fluorochem
033763-1g
4'-Methoxy-3'-(trifluoromethyl)acetophenone
 149105-10-2 99%
1g
 ￡33.00 2022-03-01
Chemenu
CM373242-5g
1-(4-Methoxy-3-(trifluoromethyl)phenyl)ethanone
 149105-10-2 95%+
5g
 $89 2022-06-12
Chemenu
CM373242-10g
1-(4-Methoxy-3-(trifluoromethyl)phenyl)ethanone
 149105-10-2 95%+
10g
 $159 2022-06-12
Apollo Scientific
PC2631-1g
4'-Methoxy-3'-(trifluoromethyl)acetophenone
 149105-10-2 98+%
1g
 £15.00 2025-02-21
Apollo Scientific
PC2631-5g
4'-Methoxy-3'-(trifluoromethyl)acetophenone
 149105-10-2 98+%
5g
 £45.00 2025-02-21

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